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Compound of Interest

Compound Name: Pyridine-2-sulfonate

Cat. No.: B372464

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the available health and safety
information for Pyridine-2-sulfonic acid (CAS No. 15103-48-7). Due to a lack of specific
guantitative toxicological data in publicly available literature, this guide focuses on established
hazard classifications, safe handling procedures, and standardized experimental protocols
relevant to its known hazards.

Chemical and Physical Properties

Pyridine-2-sulfonic acid is a white to light yellow crystalline solid.[1] Key physical and chemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula C5H5NO0O3S
Molecular Weight 159.16 g/mol
Appearance White to light yellow powder to 2]
crystal
Melting Point 244-249 °C
Water Solubility Soluble [2]
pKa -2.92 + 0.18 (Predicted) [3]
Density 1.509 + 0.06 g/cm3 (Predicted)  [3]

Hazard Identification and Classification

Pyridine-2-sulfonic acid is classified as a corrosive substance. The primary hazards are severe
skin burns and eye damage.[4]

GHS Classification

Classification Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage
Serious Eye Damage/Eye 1 H314: Causes severe skin
Irritation burns and eye damage

H290: May be corrosive to

Corrosive to Metals -
metals

References:[2][4]

GHS Label Elements
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Element Description
Pictogram
Signal Word Danger

H314: Causes severe skin burns and eye

Hazard Statements )
damage.H290: May be corrosive to metals.

Prevention:P260: Do not breathe
dust/fume/gas/mist/vapours/spray.[4]P264:
Wash skin thoroughly after handling.[4]P280:
Wear protective gloves/protective clothing/eye
protection/face protection.[4]P234: Keep only in
original container.Response:P301+P330+P331.:
IF SWALLOWED: Rinse mouth. Do NOT induce
vomiting.[4]P303+P361+P353: IF ON SKIN (or
hair): Take off immediately all contaminated
clothing. Rinse skin with
water/shower.P304+P340: IF INHALED:
Remove person to fresh air and keep
Precautionary Statements comfortable for breathing.[4]P310: Immediately
call a POISON CENTER or
doctor/physician.P305+P351+P338: IF IN
EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing.[4]P363: Wash
contaminated clothing before reuse.[4]P390:
Absorb spillage to prevent material
damage.Storage:P405: Store locked up.
[4]P406: Store in corrosive resistant container
with a resistant inner liner.Disposal:P501:
Dispose of contents/container to an approved

waste disposal plant.[4]

Toxicological Information Summary

A thorough review of publicly available toxicological databases and safety data sheets indicates
that there is no specific quantitative data (e.g., LD50, LC50) for Pyridine-2-sulfonic acid. The
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hazard classifications are based on the chemical properties and potential for corrosive effects.

Toxicological Endpoint Data

Acute Toxicity (Oral, Dermal, Inhalation) No data available

Classified as Category 1B (Causes severe skin
burns)[4]

Skin Corrosion/Irritation

) o Classified as Category 1 (Causes serious eye
Serious Eye Damage/Irritation

damage)
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Experimental Protocols

The classification of Pyridine-2-sulfonic acid as causing severe skin burns and eye damage is
based on its corrosive nature. The following are generalized experimental protocols based on
OECD guidelines for how such a determination is typically made.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This guideline outlines a procedure for assessing the potential of a substance to cause skin
irritation or corrosion.[1][5][6][7][8]

Principle: The test substance is applied to a small area of the skin of an experimental animal
(typically an albino rabbit) for a defined period. The skin is then observed for signs of erythema
(redness) and edema (swelling).
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Methodology:
e Animal Selection: Healthy, young adult albino rabbits are used.

o Preparation of the Animal: The day before the test, the fur on the dorsal area of the trunk is
clipped.

o Application of the Test Substance:

o Adose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to a small
area of the skin (approximately 6 cm2).[1][7]

o The treated area is covered with a gauze patch and secured with tape.
o The exposure period is typically 4 hours.[1][7]
e Observation:
o After the exposure period, the patch and any residual test substance are removed.

o The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch
removal.[9] Observations may continue for up to 14 days to assess the reversibility of any
effects.[1][6][7]

o Lesions are scored according to a standardized grading system.
» Classification:

o Corrosion: The production of irreversible tissue damage (necrosis) through the epidermis
and into the dermis.

o lrritation: The production of reversible inflammatory changes.

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline details the procedure for assessing the potential of a substance to cause eye
irritation or corrosion.[9][10][11][12][13]
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Principle: The test substance is applied in a single dose into the conjunctival sac of one eye of
an experimental animal (typically an albino rabbit). The other eye serves as a control. The eye
is then observed for any lesions of the cornea, iris, and conjunctiva.

Methodology:
e Animal Selection: Healthy, young adult albino rabbits are used.
o Application of the Test Substance:

o Asingle dose of the test substance (typically 0.1 mL for liquids or not more than 0.1 g for
solids) is instilled into the conjunctival sac of one eye.[10]

o The eyelids are gently held together for about one second to prevent loss of the material.
[12]

e Observation:
o The eyes are examined at 1, 24, 48, and 72 hours after application.[9][10]

o The cornea, iris, and conjunctiva are evaluated and scored according to a standardized
system.

» Classification:
o Corrosion: The production of irreversible tissue damage in the eye.
o lrritation: The production of reversible changes in the eye.

Workflow and Pathway Diagrams
Chemical Hazard Assessment Workflow

The assessment of chemical hazards follows a structured workflow, often involving a weight-of-
evidence approach and sequential testing to minimize animal use.[12]

A generalized workflow for chemical hazard assessment.
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Representative Metabolic Pathway: Taurine
Biosynthesis

While no specific metabolic pathway for Pyridine-2-sulfonic acid is documented, the
biosynthesis of taurine from cysteine provides a relevant example of the metabolism of a
sulfonic acid-containing compound in biological systems.[14][15][16][17][18] Taurine is an
aminosulfonic acid. The pathway involves the oxidation of the thiol group of cysteine, followed
by decarboxylation and further oxidation to form taurine.[15]

The biosynthesis pathway of taurine from cysteine.

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]

o Skin Protection: Wear impervious and fire/flame resistant clothing. Chemical-resistant gloves
are mandatory.[4]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[4]

Handling and Storage

« Handling: Handle in a well-ventilated place. Avoid contact with skin and eyes and the
formation of dust and aerosols. Use non-sparking tools.[4]

o Storage: Store in a tightly closed, corrosion-resistant container in a dry, cool, and well-
ventilated place.[4] Store locked up.[4]

First Aid Measures

« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4]

o Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.[4]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[4]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[4]

Stability and Reactivity

o Reactivity: No data available.

o Chemical Stability: Stable under recommended storage conditions.[19]

» Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: Incompatible materials, excess heat, and formation of dust.[19]
» Incompatible Materials: Strong oxidizing agents.[19]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,
nitrogen oxides (NOx), and sulfur oxides.[19]

Ecotoxicological Information

There is no available data on the ecotoxicity of Pyridine-2-sulfonic acid.[4] Discharge into the
environment should be avoided.[4]

Disposal Considerations

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[4] Do not discharge to sewer systems.[4]

This whitepaper is intended to provide a summary of the available safety information for
Pyridine-2-sulfonic acid for a technical audience. The absence of specific toxicological data
highlights the need for careful handling and adherence to the precautionary measures outlined.
Always consult the most recent Safety Data Sheet (SDS) from your supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b372464#health-and-safety-information-for-pyridine-2-
sulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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